molecular formula C12H26ClO2P B8395872 (n-Decyl)phosphono chloridic acid, ethyl ester

(n-Decyl)phosphono chloridic acid, ethyl ester

Cat. No. B8395872
M. Wt: 268.76 g/mol
InChI Key: GCGWLCILKFHUQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(n-Decyl)phosphono chloridic acid, ethyl ester is a useful research compound. Its molecular formula is C12H26ClO2P and its molecular weight is 268.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality (n-Decyl)phosphono chloridic acid, ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (n-Decyl)phosphono chloridic acid, ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(n-Decyl)phosphono chloridic acid, ethyl ester

Molecular Formula

C12H26ClO2P

Molecular Weight

268.76 g/mol

IUPAC Name

1-[chloro(ethoxy)phosphoryl]decane

InChI

InChI=1S/C12H26ClO2P/c1-3-5-6-7-8-9-10-11-12-16(13,14)15-4-2/h3-12H2,1-2H3

InChI Key

GCGWLCILKFHUQH-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCP(=O)(OCC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 500 mL round bottomed flask containing n-decylphosphonic acid diethyl ester, 22 g (79.0 mmol) was added to 100 mL of diethylether. This solution was stirred and cooled to −20° C. using an ice/salt water bath. Oxalyl Chloride (20.06 g, 158 mmol) was added in small portions over 45 minutes while maintaining the temperature at −20° C. The reaction mixture was then allowed to warm to room temperature and stirred for 24 hours. The solvent was removed by rotary evaporation to give a viscous liquid. The liquid was purified by vacuum distillation (boiling point: 126° C. at 0.4 mmHg) to give 15.5 g (73% yield) of the desired product. 1H NMR (400 MHz CDCl3): δ 4.2 (m, 2H), 2.0 (m, 2H), 1.6 (m, 2H), 1.2 (m, 17H), 0.75 (t, 3H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20.06 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three
Yield
73%

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